Phenyltrimethoxysilane
Cat. No. B147435
Key on ui cas rn:
2996-92-1
M. Wt: 198.29 g/mol
InChI Key: ZNOCGWVLWPVKAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08889334B2
Procedure details
In a 1-liter flask 297 grams (4.798 moles) 2-propanol, 148 grams (2.558 moles) acetone, 123 grams (0.593 moles) TEOS, 104 grams (0.432 moles) phenyltriethoxysilane, 0.6 grams 0.1 M, 0.01 M and 1.0 M nitric acid (added to three separate solutions, respectively) and 72 grams deionized water were combined. In two other solutions containing 0.1 M nitric acid, 90 g and 110 g of deionized water were added, respectively. The flask was refluxed and/or heated for 1 to 12 hours. To the solution, 57 grams (0.769 moles) of Butanol, 88 grams (1.422 moles) 2-propanol, 44 grams (0.758 moles) of acetone, 59 grams (1.227 moles) of ethanol, 9.5 grams (0.528 moles) deionized water were added.
Identifiers
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REACTION_CXSMILES
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CC(O)C.CC(C)=O.CCO[Si](OCC)(OCC)OCC.[C:22]1([Si:28]([O:35][CH2:36]C)([O:32][CH2:33]C)[O:29][CH2:30]C)[CH:27]=[CH:26][CH:25]=[CH:24][CH:23]=1.[N+]([O-])(O)=O.C(O)CCC.C(O)C>O>[C:22]1([Si:28]([O:35][CH3:36])([O:29][CH3:30])[O:32][CH3:33])[CH:23]=[CH:24][CH:25]=[CH:26][CH:27]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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297 g
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Type
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reactant
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Smiles
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CC(C)O
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Name
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Quantity
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148 g
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Type
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reactant
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Smiles
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CC(=O)C
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Name
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Quantity
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123 g
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Type
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reactant
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Smiles
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CCO[Si](OCC)(OCC)OCC
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Name
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Quantity
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104 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)[Si](OCC)(OCC)OCC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)(O)[O-]
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Step Three
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Name
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Quantity
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57 g
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Type
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reactant
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Smiles
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C(CCC)O
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Step Four
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Name
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Quantity
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88 g
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Type
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reactant
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Smiles
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CC(C)O
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Step Five
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Name
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Quantity
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44 g
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Type
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reactant
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Smiles
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CC(=O)C
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Step Six
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Name
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Quantity
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59 g
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Type
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reactant
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Smiles
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C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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separate solutions
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ADDITION
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Type
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ADDITION
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Details
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In two other solutions containing 0.1 M nitric acid, 90 g and 110 g of deionized water
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ADDITION
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Type
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ADDITION
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|
Details
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were added
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The flask was refluxed
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated for 1 to 12 hours
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Duration
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6.5 (± 5.5) h
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ADDITION
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Type
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ADDITION
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Details
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were added
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Outcomes
Product
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Name
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Type
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Smiles
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C1(=CC=CC=C1)[Si](OC)(OC)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
